Cas no 1807169-76-1 (Methyl 4-chloro-2-cyano-5-methylbenzoate)

• Product Name: Methyl 4-chloro-2-cyano-5-methylbenzoate
• CAS No: 1807169-76-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4795396
• Update Time: 2023-08-17

Methyl 4-chloro-2-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-5-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-8(10(13)14-2)7(5-12)4-9(6)11/h3-4H,1-2H3
• InChI Key： UZDBBTZPNVZCHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1